Cas no 384-77-0 ( )

  structure
  structure
Product Name: 
CAS No:384-77-0
MF:C7H2F3N3O7
MW:297.101891994476
CID:923543
PubChem ID:352752
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-trinitro-3-(trifluoromethyl)phenol
    • 2,4,6-Trinitro-3-trifluormethyl-phenol
    • 2,4,6-trinitro-3-trifluoromethyl-phenol
    • 3-Hydroxy-2,4,6-trinitro-benzotrifluorid
    • AC1L70ZX
    • NSC527780
    • 384-77-0
    • CHEMBL2137549
    • KFQBCDZWGSUGLD-UHFFFAOYSA-N
    • DTXSID70326421
    • MLS003373857
    • SMR002048649
    • NSC-527780
    •  
    • Inchi: 1S/C7H2F3N3O7/c8-7(9,10)4-2(11(15)16)1-3(12(17)18)6(14)5(4)13(19)20/h1,14H
    • InChI Key: KFQBCDZWGSUGLD-UHFFFAOYSA-N
    • SMILES: FC(C1C(=CC(=C(C=1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 296.98446
  • Monoisotopic Mass: 296.98448390g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 158Ų

Experimental Properties

  • PSA: 149.65
  • LogP: 3.70520
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